3-{7-[(3-methoxybenzyl)oxy]-4-methyl-2-oxo-2H-chromen-3-yl}propanoic acid

• IUPAC Name: 3-[7-[(3-methoxyphenyl)methoxy]-4-methyl-2-oxochromen-3-yl]propanoic acid
• InChI: InChI=1S/C21H20O6/c1-13-17-7-6-16(26-12-14-4-3-5-15(10-14)25-2)11-19(17)27-21(24)18(13)8-9-20(22)23/h3-7,10-11H,8-9,12H2,1-2H3,(H,22,23)
• InChI Key: UVIBBRYNBPLKHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC3=CC(=CC=C3)OC)CCC(=O)O
• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

The synthesis of chromene derivatives, including compounds structurally related to "3-{7-[(3-methoxybenzyl)oxy]-4-methyl-2-oxo-2H-chromen-3-yl}propanoic acid," often involves multicomponent reactions that offer several advantages such as atom economy, mild reaction conditions, and straightforward workup procedures. For instance, a multicomponent protocol has been developed for the synthesis of substituted methyl 3-(3-hydroxy-4-oxo-4H-chromen-2-yl)propanoates starting from 3-hydroxy-4H-chromen-4-one. This method emphasizes the efficiency and simplicity of accessing chromene derivatives through the use of readily accessible starting materials and avoiding chromatographic purifications (Komogortsev, Melekhina, & Lichitsky, 2022).

Molecular Structure Analysis

The molecular structure of chromene derivatives is often elucidated using NMR spectroscopy and X-ray crystallography. These techniques provide detailed information about the compound's framework and the spatial arrangement of its atoms. For example, the molecular structure of a related chromene compound was determined by NMR spectroscopy and X-ray crystallography, demonstrating the utility of these methods in confirming the structural identity of synthesized compounds (Barili et al., 2001).